N-cyclohexyl-5-fluoro-N-methylpyrimidin-2-amine
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Description
N-cyclohexyl-5-fluoro-N-methylpyrimidin-2-amine is a useful research compound. Its molecular formula is C11H16FN3 and its molecular weight is 209.268. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activity
A series of triazolopyrimidines, related to the chemical structure of interest, demonstrated anticancer properties by inhibiting tubulin polymerization, a mechanism distinct from that of paclitaxel. These compounds showed potential in overcoming multidrug resistance and inhibited tumor growth in mouse xenograft models when administered orally or intravenously (Zhang et al., 2007).
Novel Antitumor Agents
Research into 1,8-naphthyridine derivatives, which share a core similarity with N-cyclohexyl-5-fluoro-N-methylpyrimidin-2-amine, found that certain substitutions at specific positions on the naphthyridine structure significantly enhanced antitumor activity. These findings were instrumental in identifying new clinically useful antitumor agents (Tomita et al., 2002).
Antimicrobial Activity
The synthesis of pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives from amino-substituted pyranopyrazoles exhibited potent antibacterial and antifungal activities, comparable to standard drugs like norfloxacin and fluconazole. This research underscores the potential for developing new antimicrobial agents based on the chemical structure of interest (Hafez et al., 2015).
Properties
IUPAC Name |
N-cyclohexyl-5-fluoro-N-methylpyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FN3/c1-15(10-5-3-2-4-6-10)11-13-7-9(12)8-14-11/h7-8,10H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBUPVPRUUMZADW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C2=NC=C(C=N2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.